Cas no 2639445-36-4 (tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate)

• Product Name: tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate
• CAS No: 2639445-36-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5641214
• PubChem ID: 165946031
• Update Time: 2025-08-05

tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28229537
• 2639445-36-4
• tert-butyl 4-azabicyclo[6.1.0]nonane-8-carboxylate
• tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)13-6-4-7-14-8-5-10(13)9-13/h10,14H,4-9H2,1-3H3
• InChI Key： YTBIZKSMBAVNRV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCCNCCC1C2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate

Professional Introduction to tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate (CAS No: 2639445-36-4)

tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639445-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a category known for its unique structural and functional properties, which make it a valuable scaffold in the design of bioactive molecules.

The molecular structure of tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate features a bicyclic framework with an azacycloalkane core, which is appended with a tert-butyl group and a carboxylate functionality at the 8-position. This structural motif contributes to its distinct physicochemical properties, including solubility, stability, and metabolic profiles, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of azabicycloalkanes as privileged scaffolds in medicinal chemistry. The rigid bicyclic system of tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate provides a stable platform for further derivatization, enabling the creation of novel analogs with tailored biological activities. This has spurred interest in exploring its applications as a building block for small-molecule drugs targeting various therapeutic areas.

In particular, the presence of the azabicyclo6.1.0nonane core suggests that this compound may exhibit favorable interactions with biological targets due to its ability to mimic natural amino acid structures. Such mimetics are increasingly recognized for their potential in modulating enzyme activity and receptor binding, making them promising candidates for drug discovery efforts.

Current research in the field of peptidomimetics has demonstrated that azabicycloalkanes can serve as effective substitutes for peptide sequences, offering improved pharmacokinetic properties such as enhanced resistance to proteolytic degradation. The carboxylate group in tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate further enhances its utility in this context, allowing for facile conjugation with other functional groups or biomolecules.

The tert-butyl moiety attached to the bicyclic system introduces steric bulk, which can be strategically employed to optimize binding affinity and selectivity in drug design. This feature is particularly relevant in cases where precise spatial orientation is required for effective interaction with biological targets, such as enzymes or receptors.

From a synthetic perspective, tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate represents an interesting challenge for organic chemists due to its complex cyclic architecture. The synthesis of such compounds often involves multi-step reactions, including cycloadditions, ring-closing metathesis, and functional group transformations, which require careful optimization to achieve high yields and purity.

Recent publications have reported novel synthetic routes to azabicycloalkanes using transition metal-catalyzed reactions, which have significantly improved the accessibility of these motifs for medicinal chemistry applications. These advances have made it feasible to explore the structural diversity of compounds like tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate, paving the way for innovative drug discovery programs.

The pharmacological potential of tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate has not yet been fully elucidated, but preliminary studies suggest that it may exhibit inhibitory activity against certain therapeutic targets. For instance, derivatives of azabicycloalkanes have shown promise in inhibiting proteases and kinases involved in cancer pathways, as well as enzymes implicated in inflammatory diseases.

The carboxylate functionality at the 8-position provides a handle for further chemical modifications, allowing researchers to explore diverse pharmacophores by introducing additional substituents or linking the compound to other bioactive molecules via covalent bonds. This versatility makes tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate a valuable asset in fragment-based drug design strategies.

In conclusion, tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate (CAS No: 2639445-36-4) is a structurally intriguing compound with significant potential in pharmaceutical research and development. Its unique combination of features—such as the bicyclic azacycloalkane core, the steric influence of the tert-butyl group, and the presence of a carboxylate moiety—makes it an attractive scaffold for designing novel bioactive molecules.

As our understanding of structure-activity relationships continues to evolve, compounds like tert-butyl 4-azabicyclo6.1.0nonane-8-carboxylate are likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic domains. Ongoing research efforts aimed at exploring their full pharmacological potential are warranted and hold promise for future breakthroughs in drug discovery.